Cas no 864976-41-0 (4-cyano-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-cyano-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 864976-41-0
• MF: C₁₈H₁₄FN₃O₂S
• MW: 355.38606595993
• CID: 5971767
• PubChem ID: 5079950
• Update Time: 2025-10-29

4-cyano-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-cyano-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 4-cyano-N-[6-fluoro-3-(2-methoxyethyl)-2(3H)-benzothiazolylidene]-
• 864976-41-0
• 4-cyano-N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• 4-cyano-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1359-0825
• AKOS024605648

• Inchi： 1S/C18H14FN3O2S/c1-24-9-8-22-15-7-6-14(19)10-16(15)25-18(22)21-17(23)13-4-2-12(11-20)3-5-13/h2-7,10H,8-9H2,1H3
• InChI Key： LBZDBJXZOOUSMO-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOC)C2=CC=C(F)C=C2S1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 355.07907603g/mol
• Monoisotopic Mass: 355.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 545.7±60.0 °C(Predicted)
• pka: -2.68±0.20(Predicted)

Additional information on 4-cyano-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-Cyano-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Comprehensive Overview

The compound with CAS No. 864976-41-0, known as 4-cyano-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a cyano group, and a fluoro substituent. The presence of these functional groups makes it a versatile compound with applications in drug design, material science, and catalysis.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their unique electronic properties and ability to interact with biological targets. The cyano group in this compound contributes to its electron-withdrawing nature, which can enhance the reactivity of the molecule in certain reactions. Additionally, the fluoro substituent introduces steric and electronic effects that can modulate the bioavailability and pharmacokinetics of the compound when used as a drug candidate.

The synthesis of 4-cyano-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a series of carefully designed reactions that ensure the formation of the desired stereochemistry and functional groups. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only improve yield but also reduce the environmental impact of the synthesis.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. For instance, researchers have investigated its potential as an inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. The benzothiazole core of the molecule provides a scaffold for binding to these enzymes, while the cyano and fluoro groups enhance its selectivity and potency.

Beyond pharmacology, this compound has also been studied for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The cyano group contributes to its conjugation length, which is crucial for achieving desired optical and electronic properties in these applications.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 4-cyano-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide at the molecular level. These simulations provide insights into its stability, reactivity, and interaction with other molecules. Such studies are essential for predicting its behavior in different chemical environments and optimizing its use in various applications.

In conclusion, 4-cyano-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is a multifaceted compound with significant potential across diverse fields. Its unique structure and functional groups make it a valuable tool for researchers in medicinal chemistry, material science, and catalysis. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, its role in advancing scientific research is expected to grow significantly.